molecular formula C12H14BrN3O B8276221 1-(m-Bromophenyl)-3-(1-methylpyrrolidin-2-ylidene)urea

1-(m-Bromophenyl)-3-(1-methylpyrrolidin-2-ylidene)urea

Cat. No. B8276221
M. Wt: 296.16 g/mol
InChI Key: LTIWRGIXSRDVKN-UHFFFAOYSA-N
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Description

1-(m-Bromophenyl)-3-(1-methylpyrrolidin-2-ylidene)urea is a useful research compound. Its molecular formula is C12H14BrN3O and its molecular weight is 296.16 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C12H14BrN3O

Molecular Weight

296.16 g/mol

IUPAC Name

1-(3-bromophenyl)-3-(1-methylpyrrolidin-2-ylidene)urea

InChI

InChI=1S/C12H14BrN3O/c1-16-7-3-6-11(16)15-12(17)14-10-5-2-4-9(13)8-10/h2,4-5,8H,3,6-7H2,1H3,(H,14,17)

InChI Key

LTIWRGIXSRDVKN-UHFFFAOYSA-N

Canonical SMILES

CN1CCCC1=NC(=O)NC2=CC(=CC=C2)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

The hydrochloride salt of 2-imino-1-methylpyrrolidine is converted to the free base (4.9 g.; 0.05 mole) in benzene in the usual manner. Then 9.9 g. (0.05 mole) of m-bromophenylisocyanate [made according to the method of K. Inukai and Y. Maki, Kogyo Kagaku Zasshi, 70 (4), 491-4 (1967)] dissolved in anhydrous benzene is added. The reaction mixture is stirred at room temperature for 11/2 hours and the solvent then evaporated in vacuo to give a solid redisue of 1-(3-bromophenyl)-3 -(1-methyl-2-pyrrolidylidene)urea. Recrystallizations from ethyl acetate yields the pure product, m.p. = 138°-149° C.
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